1'-methyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-(1-methylpiperidin-4-yl)-N-[2-(1,3-thiazol-2-yl)ethyl]piperidine-3-carboxamide
• InChI: InChI=1S/C17H28N4OS/c1-20-10-5-15(6-11-20)21-9-2-3-14(13-21)17(22)19-7-4-16-18-8-12-23-16/h8,12,14-15H,2-7,9-11,13H2,1H3,(H,19,22)
• InChI Key: XLSAUGLXFLVMNX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N2CCCC(C2)C(=O)NCCC3=NC=CS3
• Molecular Formula: C17H28N4OS
• Molecular Weight: 336.5 g/mol

Description

1'-methyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,4'-bipiperidine-3-carboxamide, also known as MT-45, is a synthetic opioid analgesic that was first synthesized in the 1970s. It has been used for scientific research purposes, but it is not approved for human use due to its high potential for abuse and dependence.

Mechanism of Action

1'-methyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,4'-bipiperidine-3-carboxamide works by binding to the mu-opioid receptor in the brain, which results in the activation of the reward pathway and the release of dopamine. This leads to feelings of euphoria and pain relief. However, prolonged use of 1'-methyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,4'-bipiperidine-3-carboxamide can lead to tolerance and dependence.
Biochemical and physiological effects:
1'-methyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,4'-bipiperidine-3-carboxamide has been found to have similar effects to other opioids, such as morphine and fentanyl. It can cause respiratory depression, sedation, and constipation. It can also lead to addiction and withdrawal symptoms, such as anxiety, restlessness, and insomnia.

Advantages and Limitations for Lab Experiments

1'-methyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,4'-bipiperidine-3-carboxamide has been used in lab experiments to study its effects on the opioid receptors and its potential as a treatment for opioid addiction. However, its high potential for abuse and dependence makes it a risky substance to work with. It is important to use caution and follow proper safety protocols when handling 1'-methyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,4'-bipiperidine-3-carboxamide in the lab.

Future Directions

There are several future directions for research on 1'-methyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,4'-bipiperidine-3-carboxamide. One area of interest is its potential as a treatment for opioid addiction and withdrawal symptoms. Another area of research is the development of safer and more effective opioid analgesics that do not have the same potential for abuse and dependence as 1'-methyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,4'-bipiperidine-3-carboxamide. Additionally, more research is needed to fully understand the mechanism of action and long-term effects of 1'-methyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,4'-bipiperidine-3-carboxamide on the brain and body.

Synthesis Methods

1'-methyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,4'-bipiperidine-3-carboxamide can be synthesized through a multi-step process involving the reaction of 2-(1,3-thiazol-2-yl)ethylamine with 1,4'-bipiperidine-3-carboxylic acid, followed by N-methylation using methyl iodide. The final product is obtained through purification using column chromatography.

Scientific Research Applications

1'-methyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,4'-bipiperidine-3-carboxamide has been used in scientific research to study its effects on the opioid receptors in the brain. It has been found to have a high affinity for the mu-opioid receptor, which is responsible for the analgesic effects of opioids. 1'-methyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,4'-bipiperidine-3-carboxamide has also been used to study its potential as a treatment for opioid addiction and withdrawal symptoms.